Cas no 941939-52-2 (2-6-chloro-4-(2-fluorophenyl)-2-oxo-1,2-dihydroquinazolin-1-yl-N-(4-methoxyphenyl)acetamide)

• Product Name: 2-6-chloro-4-(2-fluorophenyl)-2-oxo-1,2-dihydroquinazolin-1-yl-N-(4-methoxyphenyl)acetamide
• CAS No: 941939-52-2
• MF: C₂₃H₁₇ClFN₃O₃
• MW: 437.850787878037
• CID: 5442696
• Update Time: 2025-07-28

2-6-chloro-4-(2-fluorophenyl)-2-oxo-1,2-dihydroquinazolin-1-yl-N-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Quinazolineacetamide, 6-chloro-4-(2-fluorophenyl)-N-(4-methoxyphenyl)-2-oxo-
• 2-6-chloro-4-(2-fluorophenyl)-2-oxo-1,2-dihydroquinazolin-1-yl-N-(4-methoxyphenyl)acetamide

• Inchi： 1S/C23H17ClFN3O3/c1-31-16-9-7-15(8-10-16)26-21(29)13-28-20-11-6-14(24)12-18(20)22(27-23(28)30)17-4-2-3-5-19(17)25/h2-12H,13H2,1H3,(H,26,29)
• InChI Key： TZIOTJBGKNHCHT-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(OC)C=C2)=O)C2=C(C=C(Cl)C=C2)C(C2=CC=CC=C2F)=NC1=O

Additional information on 2-6-chloro-4-(2-fluorophenyl)-2-oxo-1,2-dihydroquinazolin-1-yl-N-(4-methoxyphenyl)acetamide

Compound CAS No. 941939-52-2: 2-6-Chloro-4-(2-fluorophenyl)-2-oxo-1,2-dihydroquinazolin-1-yl-N-(4-methoxyphenyl)acetamide

The compound with CAS No. 941939-52-2, known as 2-6-chloro-4-(2-fluorophenyl)-2-oxo-1,2-dihydroquinazolin-1-yl-N-(4-methoxyphenyl)acetamide, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of quinazolinones, which are well-known for their diverse biological activities, including anti-cancer, anti-inflammatory, and anti-viral properties.

The structure of this compound is characterized by a quinazolinone core, which is a bicyclic system consisting of a benzene ring fused with a pyrimidine ring. The substitution pattern includes a chlorine atom at the 6-position of the quinazolinone ring, a fluorophenyl group at the 4-position, and an acetamide moiety attached to the nitrogen atom at position 1. The acetamide group is further substituted with a methoxyphenyl group at its terminal end. This intricate substitution pattern contributes to the compound's unique pharmacological properties and bioavailability.

Recent studies have highlighted the potential of this compound as a targeted therapeutic agent in oncology. Researchers have demonstrated that 2-6-chloro-4-(2-fluorophenyl)-2-oxo derivatives can inhibit key enzymes involved in cancer cell proliferation and survival pathways. For instance, preclinical trials have shown that this compound exhibits potent anti-proliferative activity against various human cancer cell lines, including breast, lung, and colon cancer cells.

In addition to its anti-cancer properties, this compound has also been investigated for its potential as an anti-viral agent. Studies have shown that it can inhibit viral replication by targeting specific viral proteins or host factors essential for viral life cycles. This dual functionality underscores the versatility of this compound in addressing multiple therapeutic areas.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the quinazolinone core through cyclization reactions, followed by selective substitution at specific positions to introduce the desired functional groups. The use of microwave-assisted synthesis has been reported to significantly enhance reaction efficiency and yield.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), MS (Mass Spectrometry), and IR (Infrared Spectroscopy). These analyses confirm the molecular structure and purity of the compound, ensuring its suitability for further biological testing and clinical applications.

In terms of pharmacokinetics, studies have shown that this compound exhibits favorable absorption profiles in preclinical models. Its ability to penetrate cellular membranes efficiently suggests potential for effective drug delivery in vivo. However, further research is required to optimize its pharmacokinetic properties for clinical use.

The development of this compound represents a significant advancement in medicinal chemistry, particularly in the design of novel therapeutic agents with high specificity and efficacy. Its unique combination of structural features and biological activities positions it as a promising candidate for future drug development programs.